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Compound of Interest

Compound Name: Trans-2-octen-1-ol

Cat. No.: B096542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
trans-2-octen-1-ol. The information is compiled from available experimental data and
estimations derived from established computational methods. This document is intended to
serve as a valuable resource for researchers and professionals involved in drug development

and other scientific disciplines where the physicochemical properties of this compound are of
interest.

Core Thermodynamic and Physical Properties

A summary of the key physical and thermodynamic properties of trans-2-octen-1-ol is
presented below. Due to a scarcity of direct experimental data for all thermodynamic
parameters, estimated values from the Joback group contribution method are included to
provide a more complete profile.

Table 1: Physical Properties of trans-2-Octen-1-ol
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Property Value Source
Molecular Formula CsH160 [1]
Molecular Weight 128.21 g/mol [1]
Boiling Point 85-87 °C at 10 mmHg

Density 0.843 g/mL at 25 °C

Refractive Index (n20/D)

1.4460

Vapor Pressure (estimated)

0.107 mmHg at 25 °C

Table 2: Estimated Thermodynamic Properties of trans-2-Octen-1-ol (Joback Method)

Property Value Unit
Enthalpy of Formation (Ideal

-248.74 kJ/mol
Gas, 298.15 K)
Gibbs Free Energy of
Formation (Ideal Gas, 298.15 -42.56 kJ/mol
K)
Heat Capacity (Ideal Gas,

284.97 J/(mol-K)
298.15 K)
Enthalpy of Vaporization (at

N ] 49.65 kJ/mol

normal boiling point)
Enthalpy of Fusion 17.24 kJ/mol
Critical Temperature 648.44 K
Critical Pressure 2973.04 kPa
Critical Volume 476 cms3/mol

Note: The values in Table 2 are estimations and should be used with an understanding of the

inherent limitations of the Joback method.
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Experimental Protocols for Thermodynamic
Property Determination

While specific experimental protocols for trans-2-octen-1-ol are not readily available in the
literature, the following sections describe established methodologies that can be adapted for its
characterization.

Vapor Pressure Determination by the Static Method

The static method is a direct and accurate way to determine the vapor pressure of a liquid. The
core principle involves introducing a pure, degassed sample into an evacuated, temperature-
controlled chamber and measuring the equilibrium pressure exerted by the vapor.

Methodology:

e Sample Preparation: The trans-2-octen-1-ol sample must be thoroughly degassed to
remove any dissolved volatile impurities. This is typically achieved by repeated freeze-pump-
thaw cycles.

o Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a high-
vacuum line and a pressure transducer. The sample cell is housed in a thermostat for
precise temperature control.

e Measurement:
o The degassed sample is introduced into the evacuated sample cell.
o The cell is brought to the desired temperature and allowed to reach thermal equilibrium.

o The pressure inside the cell is continuously monitored until a stable reading is achieved,
indicating that vapor-liquid equilibrium has been established.

o The measurement is repeated at various temperatures to obtain the vapor pressure curve.

Heat Capacity Measurement by Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate method for determining the heat capacity of liquids.
The principle is to measure the temperature rise of a sample upon the input of a known amount
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of electrical energy while minimizing heat exchange with the surroundings.
Methodology:

o Calorimeter Setup: An adiabatic calorimeter consists of a sample cell containing the liquid, a
heater, and a temperature sensor. This cell is surrounded by an adiabatic shield, the
temperature of which is controlled to match the sample cell's temperature, thereby
preventing heat loss.

e Measurement Procedure:
o A known mass of trans-2-octen-1-ol is placed in the sample cell.
o The system is brought to the desired starting temperature.

o A precisely measured amount of electrical energy is supplied to the heater, causing the
temperature of the sample to rise.

o The temperature increase is carefully measured.

o The heat capacity is calculated from the energy input and the observed temperature
change, after accounting for the heat capacity of the calorimeter itself.

Enthalpy of Vaporization by Calorimetry

The enthalpy of vaporization can be determined calorimetrically by measuring the heat required
to vaporize a known amount of the substance at a constant temperature.

Methodology:

» Apparatus: A vaporization calorimeter, such as a Calvet-type microcalorimeter, is used. The
setup includes a cell containing the liquid sample and a system for controlled vaporization.

» Measurement Process:
o A known mass of trans-2-octen-1-ol is placed in the calorimeter cell.

o The system is maintained at a constant temperature.
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o The liquid is vaporized at a controlled rate, for instance, by reducing the pressure above
the liquid.

o The heat absorbed during the vaporization process is measured by the calorimeter.

o The molar enthalpy of vaporization is calculated by dividing the total heat absorbed by the
number of moles of the vaporized substance.

Biological Activity and Signaling Pathways

Recent studies have indicated that trans-2-octen-1-ol possesses biological activity, including
neurotoxic effects in certain organisms. Research has shown that it can lead to the
degeneration of dopaminergic neurons by disrupting cellular signaling pathways, specifically
the JNK and Akt pathways, which are critical for neuronal survival.[2]

JNK and Akt Signaling Pathways

The diagram below illustrates the general relationship between the JNK and Akt signaling
pathways and their role in cell survival and apoptosis, as well as the disruptive influence of

trans-2-octen-1-ol.
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Caption: Disruption of JNK and Akt pathways by trans-2-octen-1-ol.

Experimental and Logical Workflows

The following diagrams illustrate the workflows for the experimental determination of
thermodynamic properties and the logical process for property estimation.

Workflow for Vapor Pressure Measurement
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Caption: Workflow for vapor pressure determination.

Workflow for Heat Capacity Measurement
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Caption: Workflow for heat capacity measurement.

Logical Flow for Property Estimation
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Caption: Logical flow for thermodynamic property estimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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